Cas no 1244979-90-5 (1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one)
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one
- 3H-Pyrazol-3-one, 2-(2-fluorophenyl)-2,4-dihydro-
- 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one
-
- Inchi: 1S/C9H7FN2O/c10-7-3-1-2-4-8(7)12-9(13)5-6-11-12/h1-4,6H,5H2
- InChI Key: WRWLZHMQBDBDLF-UHFFFAOYSA-N
- SMILES: N1=CCC(=O)N1C1=CC=CC=C1F
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B437738-10mg |
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 10mg |
$ 70.00 | 2022-04-02 | ||
| TRC | B437738-50mg |
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 50mg |
$ 230.00 | 2022-04-02 | ||
| TRC | B437738-100mg |
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 100mg |
$ 340.00 | 2022-04-02 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01029526-1g |
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 1g |
¥4403.0 | 2023-04-04 | |
| Enamine | EN300-189074-0.05g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 0.05g |
$205.0 | 2023-09-18 | |
| Enamine | EN300-189074-0.1g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 0.1g |
$306.0 | 2023-09-18 | |
| Enamine | EN300-189074-0.25g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 0.25g |
$438.0 | 2023-09-18 | |
| Enamine | EN300-189074-0.5g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 0.5g |
$691.0 | 2023-09-18 | |
| Enamine | EN300-189074-1.0g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 1g |
$884.0 | 2023-06-08 | |
| Enamine | EN300-189074-2.5g |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one |
1244979-90-5 | 95% | 2.5g |
$1735.0 | 2023-09-18 |
1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1244979-90-5): A Versatile Fluorinated Heterocyclic Compound
1-(2-Fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1244979-90-5) represents an important class of fluorinated heterocyclic compounds that have gained significant attention in modern pharmaceutical and materials chemistry. This fluorophenyl-substituted pyrazolone derivative exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and specialty chemical synthesis.
The molecular structure of 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazolone combines the electron-withdrawing properties of the fluorine atom with the versatile reactivity of the pyrazolone ring system. This combination creates a scaffold that is increasingly sought after in medicinal chemistry, especially for the development of targeted therapeutic agents. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory compounds, addressing current healthcare challenges.
From a synthetic chemistry perspective, CAS 1244979-90-5 serves as a valuable intermediate for constructing more complex molecular architectures. The presence of the 2-fluorophenyl group enhances the compound's stability while maintaining sufficient reactivity for further transformations. Researchers particularly value its application in click chemistry reactions and metal-catalyzed coupling processes, which are fundamental to modern drug discovery pipelines.
The growing interest in fluorinated pharmaceutical intermediates has positioned 1-(2-fluorophenyl)pyrazolin-5-one as a compound of significant commercial importance. Market analysis indicates steady demand growth for such specialized fluorinated building blocks, driven by the pharmaceutical industry's need for novel drug candidates with improved metabolic stability and target selectivity.
Recent advances in green chemistry have also explored more sustainable synthetic routes to 1244979-90-5, addressing environmental concerns in chemical manufacturing. These developments align with current industry trends toward eco-friendly synthesis and reduced waste generation, making this compound particularly relevant in contemporary research.
Analytical characterization of 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its application in sensitive pharmaceutical processes.
The compound's stability profile makes it suitable for various formulation approaches, with research indicating good compatibility with common pharmaceutical excipients. This characteristic enhances its utility in preclinical development and drug formulation studies, where compound stability is paramount.
Looking toward future applications, 1-(2-fluorophenyl)pyrazolone derivatives show promise in emerging fields such as materials science and agrochemical development. The unique electronic properties imparted by the fluorine substituent may enable novel applications in organic electronics and specialty coatings.
For researchers working with CAS 1244979-90-5, proper handling and storage recommendations include protection from moisture and extreme temperatures. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when handling this chemical intermediate.
The commercial availability of 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one has improved significantly in recent years, with multiple suppliers offering the compound in various quantities and purity grades. This accessibility supports its growing adoption across different research and development sectors.
Current patent literature reveals ongoing innovation involving this compound, particularly in areas of cancer therapeutics and neurological disorders. The fluorine atom's strategic placement offers opportunities for structure-activity relationship optimization, a key consideration in modern drug design.
As the pharmaceutical industry continues to explore fluorine-containing drug candidates, intermediates like 1244979-90-5 will likely maintain their importance. The compound's balanced properties between reactivity and stability make it particularly valuable for parallel synthesis and combinatorial chemistry approaches.
Recent scientific publications have demonstrated innovative uses of this fluorophenyl pyrazolone derivative in asymmetric synthesis and catalysis, expanding its utility beyond traditional medicinal chemistry applications. These developments highlight the compound's versatility and potential for unexpected applications.
Quality control standards for 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one typically require HPLC purity verification, with pharmaceutical-grade material often exceeding 98% purity. These specifications ensure reliable performance in sensitive synthetic applications.
The compound's physicochemical properties, including its solubility profile and melting point range, make it compatible with various organic synthesis conditions. This adaptability contributes to its widespread use in research laboratories and industrial settings alike.
With increasing interest in personalized medicine and targeted drug delivery, the role of specialized intermediates like CAS 1244979-90-5 becomes ever more critical. Its structural features allow for precise modifications that can tailor drug properties to specific therapeutic needs.
Future research directions for 1-(2-fluorophenyl)pyrazolin-5-one derivatives may explore their potential in bioconjugation and prodrug development, areas that are gaining prominence in modern pharmaceutical science. The compound's balanced reactivity profile positions it well for such innovative applications.
As regulatory requirements for new chemical entities become more stringent, the well-characterized nature of 1244979-90-5 offers advantages in drug development programs. Its established safety profile and synthetic accessibility reduce potential hurdles in the development pipeline.
The global market for fluorinated heterocyclic compounds continues to expand, with 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one maintaining a stable position as a valuable building block. Industry analysts project sustained demand growth, particularly from emerging pharmaceutical markets.
For synthetic chemists and researchers, understanding the reactivity patterns of 2-fluorophenyl-substituted pyrazolones opens possibilities for novel molecular designs. The compound's behavior in various reaction conditions continues to be an active area of investigation.
In conclusion, 1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1244979-90-5) represents a versatile and valuable compound in modern chemical research and pharmaceutical development. Its unique structural features, combined with the beneficial properties imparted by the fluorine substituent, ensure its continued relevance across multiple scientific disciplines.
1244979-90-5 (1-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)